Cas no 2891598-93-7 (2-Chloro-3-fluoro-4-iodo-6-methyl-pyridine)

• Product Name: 2-Chloro-3-fluoro-4-iodo-6-methyl-pyridine
• CAS No: 2891598-93-7
• MF: C₆H₄ClFIN
• MW: 271.458536148071
• CID: 6787536
• PubChem ID: 166928298
• Update Time: 2025-06-11

2-Chloro-3-fluoro-4-iodo-6-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• PS-19429
• G15348
• SCHEMBL24174525
• 2-chloro-3-fluoro-4-iodo-6-methyl-pyridine
• 2891598-93-7
• 2-Chloro-3-fluoro-4-iodo-6-methylpyridine
• 2-Chloro-3-fluoro-4-iodo-6-methyl-pyridine

• Inchi： 1S/C6H4ClFIN/c1-3-2-4(9)5(8)6(7)10-3/h2H,1H3
• InChI Key： SJTFIXBLCMJFJB-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=C(C)C=1)Cl)F

Computed Properties

• Exact Mass: 270.90610g/mol
• Monoisotopic Mass: 270.90610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Chloro-3-fluoro-4-iodo-6-methyl-pyridine

Comprehensive Overview of 2-Chloro-3-fluoro-4-iodo-6-methyl-pyridine (CAS No. 2891598-93-7)

2-Chloro-3-fluoro-4-iodo-6-methyl-pyridine (CAS No. 2891598-93-7) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its multi-halogenated and methyl-substituted pyridine core, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for terms like "halogenated pyridine applications", "fluorinated pyridine synthesis", and "iodo-substituted heterocycles" to explore its potential.

The growing demand for halogenated pyridines in drug discovery and material science has positioned 2-Chloro-3-fluoro-4-iodo-6-methyl-pyridine as a compound of interest. Its electron-withdrawing and steric effects make it valuable for designing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent trends in AI-driven drug design and green chemistry have further highlighted the need for efficient synthetic routes to such intermediates, with queries like "sustainable halogenation methods" gaining traction.

From a synthetic perspective, 2-Chloro-3-fluoro-4-iodo-6-methyl-pyridine is often synthesized via sequential halogenation of pyridine precursors. The presence of chloro, fluoro, and iodo substituents allows for selective functionalization, enabling its use in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This aligns with the rising interest in C-H activation and late-stage diversification strategies, as evidenced by searches for "pyridine functionalization techniques".

In agrochemical applications, this compound’s halogen-rich structure contributes to its potential as a building block for crop protection agents. The fluoro and chloro groups enhance lipophilicity, improving membrane permeability in target organisms. Queries such as "halogenated pyridines in agriculture" and "eco-friendly pesticide intermediates" reflect the industry’s focus on sustainable solutions.

Analytical characterization of 2-Chloro-3-fluoro-4-iodo-6-methyl-pyridine typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity. The compound’s stability under various conditions is a frequent topic of discussion, with researchers exploring "pyridine derivative stability studies" and "storage conditions for halogenated compounds".

As the scientific community prioritizes diversity-oriented synthesis and fragment-based drug discovery, 2-Chloro-3-fluoro-4-iodo-6-methyl-pyridine continues to be a valuable tool. Its compatibility with high-throughput screening and combinatorial chemistry platforms further underscores its relevance. Emerging search trends like "pyridine scaffolds in medicinal chemistry" and "halogen effects on bioavailability" highlight its enduring importance.